Cas no 1314907-42-0 (3-ethynylbenzene-1,2-diol)

3-ethynylbenzene-1,2-diol structure
3-ethynylbenzene-1,2-diol structure
Product name:3-ethynylbenzene-1,2-diol
CAS No:1314907-42-0
MF:C8H6O2
MW:134.13204240799
CID:5857524
PubChem ID:22497137

3-ethynylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 3-ethynyl-
    • 3-ethynylbenzene-1,2-diol
    • SCHEMBL1808224
    • 1314907-42-0
    • AKOS006289773
    • EN300-1856432
    • ethynylcatechol
    • Inchi: 1S/C8H6O2/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5,9-10H
    • InChI Key: IJEMGCWZZODBKB-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(C#C)=C1O

Computed Properties

  • Exact Mass: 134.036779430g/mol
  • Monoisotopic Mass: 134.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 267.6±30.0 °C(Predicted)
  • pka: 8.31±0.35(Predicted)

3-ethynylbenzene-1,2-diol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1856432-1.0g
3-ethynylbenzene-1,2-diol
1314907-42-0
1g
$0.0 2023-06-01
Enamine
EN300-1856432-0.25g
3-ethynylbenzene-1,2-diol
1314907-42-0
0.25g
$630.0 2023-09-18
Enamine
EN300-1856432-2.5g
3-ethynylbenzene-1,2-diol
1314907-42-0
2.5g
$1343.0 2023-09-18
Enamine
EN300-1856432-5g
3-ethynylbenzene-1,2-diol
1314907-42-0
5g
$1987.0 2023-09-18
Enamine
EN300-1856432-10g
3-ethynylbenzene-1,2-diol
1314907-42-0
10g
$2946.0 2023-09-18
Enamine
EN300-1856432-0.05g
3-ethynylbenzene-1,2-diol
1314907-42-0
0.05g
$575.0 2023-09-18
Enamine
EN300-1856432-1g
3-ethynylbenzene-1,2-diol
1314907-42-0
1g
$685.0 2023-09-18
Enamine
EN300-1856432-0.5g
3-ethynylbenzene-1,2-diol
1314907-42-0
0.5g
$658.0 2023-09-18
Enamine
EN300-1856432-0.1g
3-ethynylbenzene-1,2-diol
1314907-42-0
0.1g
$603.0 2023-09-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1680520-1g
3-Ethynylbenzene-1,2-diol
1314907-42-0 98%
1g
¥10357.00 2024-08-09

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